Cas no 2138277-90-2 (N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide)

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide is a specialized sulfonamide derivative featuring a pyrazole core linked to an azetidine moiety. This structural combination imparts unique reactivity and binding properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The azetidine ring enhances conformational rigidity, while the pyrazole group offers versatile hydrogen-bonding capabilities. The sulfonamide functionality further contributes to its potential as a pharmacophore in targeting enzymes or receptors. Its well-defined synthetic pathway allows for precise modifications, enabling tailored applications in bioactive molecule development. This compound is particularly suited for research in kinase inhibition or protease modulation due to its balanced polarity and steric profile.
N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide structure
2138277-90-2 structure
Product Name:N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide
CAS No:2138277-90-2
MF:C6H11N5O2S
MW:217.248838663101
CID:6512368
PubChem ID:165949100
Update Time:2025-06-08

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide
    • 2138277-90-2
    • N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]aminosulfonamide
    • EN300-1131087
    • Inchi: 1S/C6H11N5O2S/c7-14(12,13)10-6-1-2-9-11(6)5-3-8-4-5/h1-2,5,8,10H,3-4H2,(H2,7,12,13)
    • InChI Key: RIBKTRZPFQIWIR-UHFFFAOYSA-N
    • SMILES: S(N)(NC1=CC=NN1C1CNC1)(=O)=O

Computed Properties

  • Exact Mass: 217.06334578g/mol
  • Monoisotopic Mass: 217.06334578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 110Ų

N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide Pricemore >>

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Additional information on N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide

Comprehensive Overview of N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide (CAS No. 2138277-90-2): Structure, Applications, and Research Insights

The compound N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide (CAS No. 2138277-90-2) is a specialized sulfonamide derivative featuring a unique heterocyclic framework. Its molecular structure combines an azetidine ring with a pyrazole core, linked via an aminosulfonamide moiety. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of both azetidine and pyrazole rings suggests potential bioactivity, as these motifs are frequently employed in drug discovery for their ability to modulate biological targets.

In recent years, the demand for novel sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by the N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide scaffold, as it aligns with current trends in fragment-based drug design (FBDD). FBDD focuses on small, high-quality molecular fragments like azetidines and pyrazoles, which can be optimized into lead compounds. This approach is frequently discussed in AI-driven drug discovery platforms, where users often search for "innovative sulfonamide derivatives" or "heterocyclic compounds in drug development."

The synthesis of CAS No. 2138277-90-2 typically involves multi-step organic reactions, including cyclization and sulfonamide coupling. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for confirming its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring sustainable synthetic routes for such compounds—a topic frequently queried in academic and industrial forums. Questions like "How to optimize sulfonamide synthesis?" or "Eco-friendly methods for heterocycle formation" reflect this trend.

Beyond pharmaceuticals, N-1-(azetidin-3-yl)-1H-pyrazol-5-ylaminosulfonamide has potential applications in material science. Its rigid, polar structure could contribute to the development of advanced polymers or coatings. This interdisciplinary relevance is a key reason why the compound appears in patent literature and scientific databases, often tagged with keywords like "functionalized azetidines" or "pyrazole-sulfonamide hybrids."

In summary, CAS No. 2138277-90-2 represents a compelling case study in modern chemical research. Its dual azetidine-pyrazole architecture and sulfonamide functionality offer broad utility, aligning with industry demands for innovative, target-specific molecules. As AI and high-throughput screening technologies advance, compounds like this will likely play a pivotal role in addressing unmet therapeutic and industrial needs.

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